Cas no 168266-93-1 (2-Hydroxy-5-tetrazol-1-yl-benzaldehyde)

• Product Name: 2-Hydroxy-5-tetrazol-1-yl-benzaldehyde
• CAS No: 168266-93-1
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• CID: 2105306
• Update Time: 2023-08-03

2-Hydroxy-5-tetrazol-1-yl-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-(1H-tetrazol-1-yl)Benzaldehyde
• RDLGAKSDKYJGDS-UHFFFAOYSA-N
• 2-hydroxy-5tetrazol-1-yl-benzaldehyde
• 2-Hydroxy-5-tetrazol-1-yl-benzaldehyde
• Benzaldehyde, 2-hydroxy-5-(1H-tetrazol-1-yl)-

• Inchi： 1S/C8H6N4O2/c13-4-6-3-7(1-2-8(6)14)12-5-9-10-11-12/h1-5,14H
• InChI Key： RDLGAKSDKYJGDS-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C=O)N1C=NN=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Topological Polar Surface Area: 80.9